Cas no 1803966-77-9 (2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1803966-77-9
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4839546
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F5INO2/c9-7(10)5-4(14)6(17-8(11,12)13)3(2-16)1-15-5/h1-2,7H
• InChI Key： WGFZQHRPKQRNTQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1803966-77-9)

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1803966-77-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and materials science. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications requiring precise molecular modifications, such as drug discovery and advanced material development.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde can be attributed to their enhanced stability, bioavailability, and metabolic resistance compared to their non-fluorinated counterparts. Researchers are increasingly exploring the role of fluorine substitution in improving the pharmacokinetic properties of therapeutic agents. This compound's carboxaldehyde group further enhances its reactivity, enabling it to participate in a wide range of chemical transformations, including condensation reactions and nucleophilic additions.

In the context of current trends, the demand for halogenated pyridines and fluorinated building blocks has surged due to their applications in the development of next-generation pharmaceuticals and agrochemicals. For instance, the trifluoromethoxy group is known to impart lipophilicity and electron-withdrawing effects, which are critical for optimizing drug-receptor interactions. Similarly, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists in platforms like PubMed and SciFinder.

From an industrial perspective, CAS No. 1803966-77-9 is often discussed in forums and research papers focusing on high-value chemical intermediates. Its synthesis and purification processes are subjects of ongoing optimization, as manufacturers aim to improve yield and scalability. Environmental considerations also play a role, with researchers investigating greener synthetic routes to minimize waste and energy consumption—a hot topic in sustainable chemistry.

The compound's relevance extends to the field of material science, where its unique electronic properties are exploited in the design of organic semiconductors and liquid crystals. The difluoromethyl group, in particular, is known to influence the electronic density and conformational stability of aromatic systems, making it a valuable moiety for tuning material properties. This aligns with the increasing interest in functionalized heterocycles for optoelectronic applications.

For researchers and industry professionals, understanding the handling and storage requirements of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde is essential. While it is not classified as a hazardous material, proper precautions should be taken to ensure stability, such as storage under inert conditions and protection from light. These practical considerations are often highlighted in safety data sheets (SDS) and technical bulletins.

In summary, 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1803966-77-9) represents a critical building block in modern synthetic chemistry. Its multifaceted applications—from drug design to advanced materials—underscore its importance in both academic and industrial settings. As the scientific community continues to explore the potential of fluorinated heterocycles, this compound is poised to remain a focal point of innovation and discovery.